Cas no 90387-18-1 (Nonanoic acid, (2,2-dichlorocyclopropyl)-)

• Product Name: Nonanoic acid, (2,2-dichlorocyclopropyl)-
• CAS No: 90387-18-1
• MF: C₁₂H₂₀Cl₂O₂
• MW: 267.192002296448
• CID: 788849
• PubChem ID: 71429139
• Update Time: 2025-04-19

Nonanoic acid, (2,2-dichlorocyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, (2,2-dichlorocyclopropyl)-
• 2-(2,2-dichlorocyclopropyl)nonanoic acid
• DTXSID50847841
• 90387-18-1

• Inchi： 1S/C12H20Cl2O2/c1-2-3-4-5-6-7-9(11(15)16)10-8-12(10,13)14/h9-10H,2-8H2,1H3,(H,15,16)
• InChI Key： OFMJJCKOCBHWIO-UHFFFAOYSA-N
• SMILES： ClC1(CC1C(C(=O)O)CCCCCCC)Cl

Computed Properties

• Exact Mass: 266.0840353g/mol
• Monoisotopic Mass: 266.0840353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų